Cas no 155271-74-2 (1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(methoxymethoxy)phenyl]ethenyl]-, (E)- (9CI))
![1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(methoxymethoxy)phenyl]ethenyl]-, (E)- (9CI) structure](https://www.kuujia.com/scimg/cas/155271-74-2x500.png)
155271-74-2 structure
Product name:1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(methoxymethoxy)phenyl]ethenyl]-, (E)- (9CI)
1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(methoxymethoxy)phenyl]ethenyl]-, (E)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(methoxymethoxy)phenyl]ethenyl]-, (E)- (9CI)
- 1,3-diethyl-8-[(E)-2-[4-(methoxymethoxy)phenyl]ethenyl]-7H-purine-2,6-dione
- (E)-1,3-Diethyl-8-(2-(4-(methoxymethoxy)phenyl)ethenyl)-3,7-dihydro-1H-purine-2,6-dione
- (E)-1,3-Diethyl-8-(4-methoxymethoxystyryl)xanthine
- LVQXYUPOGJMOIE-DHZHZOJOSA-N
- SCHEMBL7306387
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(4-(methoxymethoxy)phenyl)ethenyl)-, (E)-
- SCHEMBL7306401
- 155271-74-2
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- Inchi: InChI=1S/C19H22N4O4/c1-4-22-17-16(18(24)23(5-2)19(22)25)20-15(21-17)11-8-13-6-9-14(10-7-13)27-12-26-3/h6-11H,4-5,12H2,1-3H3,(H,20,21)/b11-8+
- InChI Key: LVQXYUPOGJMOIE-DHZHZOJOSA-N
- SMILES: COCOC1=CC=C(/C=C/C2=NC3N(C(N(C(=O)C=3N2)CC)=O)CC)C=C1
Computed Properties
- Exact Mass: 370.16426
- Monoisotopic Mass: 370.164105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 562
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 87.8
Experimental Properties
- Density: 1.285
- Boiling Point: 622.7°Cat760mmHg
- Flash Point: 330.4°C
- Refractive Index: 1.632
- PSA: 87.76
1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(methoxymethoxy)phenyl]ethenyl]-, (E)- (9CI) Related Literature
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1. Book reviews
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2. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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3. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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4. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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